Cas no 1805264-14-5 (3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1805264-14-5
• MF: C₇H₅BrF₂N₂O
• MW: 251.028207540512
• CID: 4853545
• Update Time: 2025-05-23

3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C7H5BrF2N2O/c8-3-1-4(7(9)10)12-5(2-13)6(3)11/h1-2,7H,11H2
• InChI Key： XWUWDNWEPCMSSS-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=NC(C=O)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.9
• Topological Polar Surface Area: 56

Additional information on 3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-carboxaldehyde

3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-carboxaldehyde: A Comprehensive Overview

3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-carboxaldehyde, also known by its CAS number 1805264-14-5, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in drug design, material science, and environmental chemistry. The molecule features a pyridine ring substituted with an amino group at position 3, a bromine atom at position 4, a difluoromethyl group at position 6, and a carboxaldehyde group at position 2. These substituents confer the compound with distinctive electronic and steric properties, making it a valuable substrate for further chemical modifications and biological evaluations.

The synthesis of 3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-carboxaldehyde typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic substitutions, and alkylation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such pyridine derivatives. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the introduction of halogen atoms (such as bromine) onto the pyridine ring with high precision. Similarly, the incorporation of difluoromethyl groups has been achieved through innovative fluorination techniques, which are increasingly being explored due to their potential in drug discovery.

In terms of applications, 3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-carboxaldehyde has shown promise in several areas. One notable application is its role as an intermediate in the synthesis of bioactive molecules. The amino group and carboxaldehyde group provide reactive sites for further functionalization, enabling the construction of more complex structures with potential therapeutic effects. For example, researchers have utilized this compound as a precursor for developing anti-inflammatory agents and anticancer drugs. The presence of bromine and difluoromethyl groups also contributes to the compound's ability to modulate biological pathways, making it a valuable tool in medicinal chemistry.

Recent studies have also highlighted the environmental implications of 3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-carboxaldehyde. Due to its fluorinated substituents, the compound exhibits resistance to microbial degradation, which raises concerns about its persistence in natural ecosystems. However, ongoing research is focused on developing efficient bioremediation strategies to mitigate potential environmental risks associated with this compound. Additionally, its role as a precursor in agrochemicals has been explored, although further investigations are required to assess its safety and efficacy in agricultural settings.

From a structural perspective, the electronic effects of the substituents on the pyridine ring play a significant role in determining the compound's reactivity and stability. The amino group acts as an electron-donating moiety, while the bromine atom introduces electron-withdrawing effects. This interplay influences the compound's ability to participate in various chemical transformations, such as nucleophilic additions and oxidations. Furthermore, the difluoromethyl group introduces both steric hindrance and additional electron-withdrawing effects, which can be exploited in designing molecules with specific reactivity profiles.

In conclusion, 3-Amino-4-bromo-6-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805264-14-5) is a versatile compound with significant potential in multiple domains of chemistry and pharmacology. Its unique structure allows for diverse applications ranging from drug discovery to environmental science. As research continues to uncover new insights into its properties and uses, this compound is likely to remain an important focus for scientists seeking innovative solutions in these fields.